bis(benzoylthio)dibutylstannane
bis(benzoylthio)dibutylstannane
Brand Name:
Vulcanchem
CAS No.:
15481-48-8
VCID:
VC0095304
InChI:
InChI=1S/2C7H6OS.2C4H9.Sn/c2*8-7(9)6-4-2-1-3-5-6;2*1-3-4-2;/h2*1-5H,(H,8,9);2*1,3-4H2,2H3;/q;;;;+2/p-2
SMILES:
CCCC[Sn](CCCC)(SC(=O)C1=CC=CC=C1)SC(=O)C2=CC=CC=C2
Molecular Formula:
C22H28O2S2Sn
Molecular Weight:
507.3 g/mol
bis(benzoylthio)dibutylstannane
CAS No.: 15481-48-8
Main Products
VCID: VC0095304
Molecular Formula: C22H28O2S2Sn
Molecular Weight: 507.3 g/mol
| CAS No. | 15481-48-8 |
|---|---|
| Product Name | bis(benzoylthio)dibutylstannane |
| Molecular Formula | C22H28O2S2Sn |
| Molecular Weight | 507.3 g/mol |
| IUPAC Name | S-[benzoylsulfanyl(dibutyl)stannyl] benzenecarbothioate |
| Standard InChI | InChI=1S/2C7H6OS.2C4H9.Sn/c2*8-7(9)6-4-2-1-3-5-6;2*1-3-4-2;/h2*1-5H,(H,8,9);2*1,3-4H2,2H3;/q;;;;+2/p-2 |
| Standard InChIKey | BRIMXLZSNXEUEL-UHFFFAOYSA-L |
| Isomeric SMILES | CCCC[Sn+2]CCCC.C1=CC=C(C=C1)C(=S)[O-].C1=CC=C(C=C1)C(=S)[O-] |
| SMILES | CCCC[Sn](CCCC)(SC(=O)C1=CC=CC=C1)SC(=O)C2=CC=CC=C2 |
| Canonical SMILES | CCCC[Sn+2]CCCC.C1=CC=C(C=C1)C(=S)[O-].C1=CC=C(C=C1)C(=S)[O-] |
| Synonyms | bis(benzoylthio)dibutylstannane |
| PubChem Compound | 9576015 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume